Cas no 1159819-49-4 (2-Isopropylthiazol-4-amine)

2-Isopropylthiazol-4-amine is a heterocyclic organic compound featuring a thiazole core substituted with an isopropyl group at the 2-position and an amine group at the 4-position. This structure imparts reactivity and versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its amine functionality allows for further derivatization, while the thiazole ring contributes to biological activity, often enhancing binding affinity in target molecules. The isopropyl substituent can influence steric and electronic properties, optimizing interactions in complex systems. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including potential antimicrobial or antiviral agents, due to its balanced lipophilicity and structural adaptability.

2-Isopropylthiazol-4-amine structure

Product Name:2-Isopropylthiazol-4-amine

CAS No:1159819-49-4

MF:C₆H₁₀N₂S

MW:142.221999645233

CID:4820444

Update Time:2025-05-20

2-Isopropylthiazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 2-Isopropylthiazol-4-amine
- 2-propan-2-yl-1,3-thiazol-4-amine
- Inchi： 1S/C6H10N2S/c1-4(2)6-8-5(7)3-9-6/h3-4H,7H2,1-2H3
- InChI Key： ALPLYSVLZBLMDL-UHFFFAOYSA-N
- SMILES： S1C=C(N)N=C1C(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 95.1
XLogP3: 1.8
Topological Polar Surface Area: 67.2

2-Isopropylthiazol-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM486820-1g	2-Isopropylthiazol-4-amine	1159819-49-4	97%	1g	$663	2023-01-04
Alichem	A059005205-1g	2-Isopropylthiazol-4-amine	1159819-49-4	97%	1g	$697.68	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1522614-1g	2-Isopropylthiazol-4-amine	1159819-49-4	98%	1g	￥6046.00	2024-08-09

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Additional information on 2-Isopropylthiazol-4-amine

Research Briefing on 2-Isopropylthiazol-4-amine (CAS: 1159819-49-4) in Chemical Biology and Pharmaceutical Applications

2-Isopropylthiazol-4-amine (CAS: 1159819-49-4) is a thiazole derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its isopropyl-substituted thiazole core, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its structure-activity relationships (SAR) to enhance its efficacy and selectivity.

One of the key areas of research involving 2-Isopropylthiazol-4-amine is its role as a building block in the synthesis of more complex bioactive molecules. Thiazole derivatives are known for their diverse pharmacological properties, and the isopropyl substitution at the 2-position of the thiazole ring has been found to influence the compound's pharmacokinetic and pharmacodynamic profiles. Recent synthetic efforts have aimed at improving the yield and purity of 2-Isopropylthiazol-4-amine, with a focus on green chemistry approaches to minimize environmental impact.

In antimicrobial research, 2-Isopropylthiazol-4-amine has demonstrated activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. Studies have shown that the compound disrupts bacterial cell wall synthesis and inhibits key enzymes involved in microbial metabolism. These findings suggest its potential as a lead compound for the development of novel antibiotics, particularly in the face of rising antibiotic resistance.

Another promising application of 2-Isopropylthiazol-4-amine is in the field of oncology. Preliminary in vitro and in vivo studies have indicated that the compound exhibits cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancers. Researchers are investigating its ability to induce apoptosis and inhibit angiogenesis, with some studies suggesting that it may act through modulation of signaling pathways such as PI3K/Akt and MAPK.

Despite these promising findings, challenges remain in the development of 2-Isopropylthiazol-4-amine as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and formulation studies. Additionally, more comprehensive preclinical and clinical studies are required to fully evaluate its safety and efficacy.

In conclusion, 2-Isopropylthiazol-4-amine (CAS: 1159819-49-4) represents a versatile and pharmacologically active scaffold with broad applications in drug discovery and development. Ongoing research efforts are expected to further elucidate its therapeutic potential and pave the way for its translation into clinical applications. The compound's unique structural features and biological activities make it a valuable subject of study in the evolving landscape of chemical biology and pharmaceutical sciences.